7-hydroxy-1-methyl-7,8-dihydro-6H-[1,3]thiazino[2,3-f]purine-2,4(1H,3H)-dione
Overview
Description
7-hydroxy-1-methyl-7,8-dihydro-6H-[1,3]thiazino[2,3-f]purine-2,4(1H,3H)-dione, also known as MRS2500, is a selective antagonist of the P2Y1 receptor. This receptor is a G protein-coupled receptor that is activated by the nucleotide adenosine triphosphate (ATP). MRS2500 has been the subject of scientific research due to its potential therapeutic applications in various diseases, including cardiovascular disease, cancer, and inflammation.
Mechanism of Action
7-hydroxy-1-methyl-7,8-dihydro-6H-[1,3]thiazino[2,3-f]purine-2,4(1H,3H)-dione acts as a selective antagonist of the P2Y1 receptor, blocking the binding of ATP to the receptor and preventing downstream signaling events. The P2Y1 receptor is involved in a variety of physiological processes, including platelet aggregation, vascular tone, and inflammation. By blocking the P2Y1 receptor, this compound can modulate these processes and potentially provide therapeutic benefit.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In platelets, this compound inhibits the activation of the P2Y1 receptor, preventing platelet aggregation and thrombus formation. In endothelial cells, this compound inhibits the release of nitric oxide, leading to vasoconstriction and increased blood pressure. In cancer cells, this compound inhibits cell proliferation and induces apoptosis, potentially slowing tumor growth and metastasis. In immune cells, this compound inhibits the production of pro-inflammatory cytokines, reducing inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 7-hydroxy-1-methyl-7,8-dihydro-6H-[1,3]thiazino[2,3-f]purine-2,4(1H,3H)-dione in lab experiments is its selectivity for the P2Y1 receptor, allowing researchers to specifically target this receptor without affecting other signaling pathways. However, one limitation is that this compound may not be effective in all disease models, as the role of the P2Y1 receptor may vary depending on the disease and tissue type.
Future Directions
Future research on 7-hydroxy-1-methyl-7,8-dihydro-6H-[1,3]thiazino[2,3-f]purine-2,4(1H,3H)-dione could focus on further elucidating its mechanism of action and potential therapeutic applications. This could include studying its effects in other disease models, such as neurodegenerative diseases and autoimmune disorders. Additionally, research could focus on developing more potent and selective P2Y1 receptor antagonists, potentially leading to the development of new drugs for various diseases.
Scientific Research Applications
7-hydroxy-1-methyl-7,8-dihydro-6H-[1,3]thiazino[2,3-f]purine-2,4(1H,3H)-dione has been used extensively in scientific research to study the role of the P2Y1 receptor in various diseases. In cardiovascular disease, this compound has been shown to inhibit platelet aggregation and thrombus formation, making it a potential therapeutic agent for preventing heart attacks and strokes. In cancer, this compound has been shown to inhibit tumor growth and metastasis, suggesting that it may have potential as an anticancer agent. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines, indicating that it may have potential as an anti-inflammatory agent.
Properties
IUPAC Name |
7-hydroxy-1-methyl-7,8-dihydro-6H-purino[8,7-b][1,3]thiazine-2,4-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4O3S/c1-12-6-5(7(15)11-8(12)16)13-2-4(14)3-17-9(13)10-6/h4,14H,2-3H2,1H3,(H,11,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLHGVYPXAYYGAI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N3CC(CSC3=N2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.